Cas no 1040655-25-1 (2-{2-[(2,5-dimethoxyphenyl)amino]-1,3-thiazol-4-yl}acetamide)

• Product Name: 2-{2-[(2,5-dimethoxyphenyl)amino]-1,3-thiazol-4-yl}acetamide
• CAS No: 1040655-25-1
• MF: C₁₃H₁₅N₃O₃S
• MW: 293.34150147438
• CID: 6177090
• PubChem ID: 27377920
• Update Time: 2025-11-06

2-{2-[(2,5-dimethoxyphenyl)amino]-1,3-thiazol-4-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{2-[(2,5-dimethoxyphenyl)amino]-1,3-thiazol-4-yl}acetamide
• 2-[2-(2,5-dimethoxyanilino)-1,3-thiazol-4-yl]acetamide
• 1040655-25-1
• AKOS024508200
• 2-(2-((2,5-dimethoxyphenyl)amino)thiazol-4-yl)acetamide
• F5382-0707

• Inchi： 1S/C13H15N3O3S/c1-18-9-3-4-11(19-2)10(6-9)16-13-15-8(7-20-13)5-12(14)17/h3-4,6-7H,5H2,1-2H3,(H2,14,17)(H,15,16)
• InChI Key： KSWHASBFWONAHG-UHFFFAOYSA-N
• SMILES： S1C=C(CC(N)=O)N=C1NC1C=C(C=CC=1OC)OC

Computed Properties

• Exact Mass: 293.08341252g/mol
• Monoisotopic Mass: 293.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 115Ų

Additional information on 2-{2-[(2,5-dimethoxyphenyl)amino]-1,3-thiazol-4-yl}acetamide

Comprehensive Overview of 2-{2-[(2,5-dimethoxyphenyl)amino]-1,3-thiazol-4-yl}acetamide (CAS No. 1040655-25-1): Properties, Applications, and Research Insights

The compound 2-{2-[(2,5-dimethoxyphenyl)amino]-1,3-thiazol-4-yl}acetamide (CAS No. 1040655-25-1) is a specialized organic molecule featuring a unique thiazole core linked to a dimethoxyphenyl group and an acetamide moiety. This structural complexity makes it a subject of significant interest in pharmaceutical and biochemical research. The presence of both electron-donating methoxy groups and a hydrogen-bonding acetamide functionality enhances its potential as a building block for drug discovery, particularly in targeting enzymes or receptors associated with inflammatory and metabolic disorders.

Recent studies highlight the growing demand for thiazole derivatives due to their diverse bioactivities, including antimicrobial, anticancer, and anti-diabetic properties. Researchers are actively investigating CAS 1040655-25-1 as a precursor for novel kinase inhibitors, leveraging its ability to modulate protein-protein interactions. Its 2,5-dimethoxyphenyl segment is particularly noteworthy, as similar motifs are found in compounds with CNS activity, sparking discussions about its potential in neuropharmacology. However, rigorous preclinical validation is required to explore these applications further.

From a synthetic chemistry perspective, the compound’s 1,3-thiazol-4-yl scaffold offers versatility for derivatization. A 2023 study published in the Journal of Medicinal Chemistry emphasized its role in optimizing drug-like properties such as solubility and metabolic stability. This aligns with the industry’s focus on fragment-based drug design (FBDD), where small molecules like 2-{2-[(2,5-dimethoxyphenyl)amino]-1,3-thiazol-4-yl}acetamide serve as critical starting points. Computational modeling tools, including molecular docking and QSAR, have been employed to predict its binding affinities, reducing development timelines.

Environmental and safety profiles of CAS 1040655-25-1 are also under scrutiny, reflecting broader trends in green chemistry. Researchers are exploring solvent-free synthesis routes and biodegradable analogs to minimize ecological impact. These efforts resonate with the pharmaceutical industry’s push toward sustainable APIs (Active Pharmaceutical Ingredients), addressing consumer concerns about environmental stewardship. Analytical techniques like HPLC-MS and NMR are routinely used to characterize the compound’s purity and stability, ensuring compliance with regulatory standards such as ICH Q3D.

In summary, 2-{2-[(2,5-dimethoxyphenyl)amino]-1,3-thiazol-4-yl}acetamide represents a multifaceted research tool with promising therapeutic and industrial applications. Its structural features align with contemporary drug discovery paradigms, while its synthetic adaptability supports innovation in material science. As interdisciplinary studies advance, this compound may emerge as a cornerstone in developing next-generation bioactive agents.